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Compound of Interest

Compound Name: 2-(Methylamino)ethanol

Cat. No.: B044016

For Researchers, Scientists, and Drug Development Professionals

N-Methylethanolamine (NMEA), a versatile alkanolamine, holds a significant position in various
scientific and industrial domains. This technical guide provides an in-depth overview of the core
chemical and physical properties of N-Methylethanolamine, detailed experimental protocols for
its synthesis and property determination, and a visualization of its role in biological pathways.

Core Chemical and Physical Properties

N-Methylethanolamine (IUPAC name: 2-(methylamino)ethan-1-ol) is a colorless, viscous liquid
with an ammonia-like odor.[1][2] It is a hygroscopic and flammable compound.[1] Its
bifunctional nature, containing both a secondary amine and a primary alcohol group, makes it a
valuable intermediate in the synthesis of a wide array of chemical products, including
pharmaceuticals and polymers.[1]

Physical Properties

The key physical properties of N-Methylethanolamine are summarized in the table below,
providing a quick reference for laboratory and industrial applications.
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Property Value References

Molecular Formula CsHsNO [11[3]

Molecular Weight 75.11 g/mol [1][3]14]
Colorless to light yellow

Appearance . o [L1[3][5]16]
viscous liquid

Odor Ammoniacal, fishy [11[2]15]16]

Density 0.935 g/mL at 25 °C [1][7]

Boiling Point 158.1 - 160 °C [1][6]

Melting Point -3to-4.5°C [3161[7]

Flash Point 72-76°C [1][3][6]

N Miscible with water and

Solubility [1][8]
ethanol

Refractive Index (n2°/D) 1.439 [1][7]

Vapor Pressure

0.5 mm Hg at 20 °C

[7]

Vapor Density

2.6 (air=1)

[7]

Autoignition Temperature

350 °C

[1]

Explosive Limits

1.6 - 17.7% (V)

[7]

Chemical Properties

The chemical behavior of N-Methylethanolamine is dictated by its amine and hydroxyl

functional groups. A summary of its key chemical properties is presented below.
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Property Value References
pKa 9.88 (for the protonated amine)  [7][9]
pH 13.6 (100 g/L in H20 at 20 °C) [61[7]
o Aqueous solutions are strongly
Basicity ] ) [1]
basic and corrosive.
N Stable under normal
Stability . [7]
conditions.
Reacts with acids, oxidizing
Reactivity agents, and is incompatible [10]

with copper.

Experimental Protocols

Synthesis of N-Methylethanolamine

Principle: N-Methylethanolamine is industrially produced by the reaction of ethylene oxide with

an excess of methylamine in an aqueous solution.[1] The following is a representative

laboratory-scale procedure.

Materials:

e Methylamine (40% solution in water)

o Ethylene oxide

o Pressure-rated reaction vessel (autoclave)

e Stirring mechanism

o Temperature and pressure monitoring equipment
o Distillation apparatus

Procedure:
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» Charge the pressure-rated reaction vessel with a molar excess of agueous methylamine
solution.

e Cool the vessel and its contents to below 10 °C.

e Slowly introduce a stoichiometric amount of liquid ethylene oxide into the cooled, stirred
methylamine solution. The addition should be controlled to maintain the reaction temperature
below 40 °C.

 After the addition is complete, seal the reactor and gradually heat the mixture to 70-80 °C.
¢ Maintain the reaction at this temperature for 1-2 hours, monitoring the pressure.

» Cool the reactor to room temperature and vent any excess pressure.

o Transfer the reaction mixture to a distillation apparatus.

* Remove the excess methylamine and water by distillation under atmospheric pressure.

o Fractionally distill the remaining mixture under reduced pressure to isolate N-
methylethanolamine (boiling point approx. 159 °C at atmospheric pressure).

Determination of Physical Properties

1. Boiling Point Determination (Thiele Tube Method):
Materials:

e N-Methylethanolamine sample

» Thiele tube filled with mineral olil

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

e Bunsen burner or heating mantle
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Procedure:

e Attach a small test tube containing 0.5-1 mL of N-methylethanolamine to a thermometer
using a rubber band.

e Place a capillary tube, sealed end up, into the test tube.

e Immerse the thermometer and test tube assembly into the Thiele tube, ensuring the sample
is level with the upper arm of the tube.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

 When a steady stream of bubbles is observed, remove the heat.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.

2. Density Determination:

Materials:

N-Methylethanolamine sample

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath set to a constant temperature (e.g., 25 °C)
Procedure:

o Clean and dry the pycnometer thoroughly.

o Weigh the empty, dry pycnometer on an analytical balance.

« Fill the pycnometer with N-methylethanolamine, ensuring no air bubbles are trapped.
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» Place the filled pycnometer in a constant temperature water bath until it reaches thermal
equilibrium.

o Carefully wipe dry the outside of the pycnometer and weigh it.

e The mass of the N-methylethanolamine is the difference between the mass of the filled and
empty pycnometer.

e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Signaling Pathway Visualization

N-Methylethanolamine is a key intermediate in the biosynthesis of choline, specifically in the
phosphatidylethanolamine N-methyltransferase (PEMT) pathway. This pathway involves the
sequential methylation of phosphatidylethanolamine (PE) to form phosphatidylcholine (PC).
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Phosphatidylcholine (PC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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